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Compound Name: Hydroxy-PP

Cat. No.: B15613351 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hydroxy-PP (CAS: 833481-60-0) is a potent, dual-target inhibitor of Carbonyl Reductase 1

(CBR1) and the cytoplasmic tyrosine kinase Fyn.[1][2] With an IC₅₀ value of 0.78 µM for CBR1

and 5 nM for Fyn, it serves as a valuable research tool for investigating cellular processes

regulated by these enzymes.[1][2] CBR1 is a critical enzyme in the metabolism of various

carbonyl compounds, including anthracycline chemotherapeutics like doxorubicin. Its inhibition

is explored as a strategy to reduce chemoresistance and mitigate cardiotoxicity.[3][4] Fyn

kinase, a member of the Src family of non-receptor tyrosine kinases, is a key component in

multiple signaling pathways, including those involved in neuronal development, T-cell receptor

signaling, and the pathology of neurodegenerative diseases and cancer.[5][6][7][8]

These notes provide detailed protocols for the dissolution and preparation of Hydroxy-PP for in

vivo experimental use, based on commercially available data and established methodologies

for similar compounds.

Physicochemical and Biological Properties
A summary of the key quantitative data for Hydroxy-PP is presented below.
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Property Value Source

CAS Number 833481-60-0 [1][2]

Molecular Formula C₁₅H₁₇N₅O [1]

Molecular Weight 283.33 g/mol [1]

Appearance White to off-white solid [1]

IC₅₀ (CBR1) 0.78 µM [1][2]

IC₅₀ (Fyn Kinase) 5 nM [1][2]

In Vitro Solubility
≥ 110 mg/mL (388.24 mM) in

DMSO
[1]

Signaling Pathways
Hydroxy-PP's dual-target nature allows it to modulate two distinct signaling pathways. The

diagrams below illustrate the general roles of Fyn kinase and CBR1.
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Click to download full resolution via product page

Figure 1. Simplified Fyn Kinase Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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